2,3,6-Trifluorophenylisothiocyanate

• IUPAC Name: 1,2,4-trifluoro-3-isothiocyanatobenzene
• InChI: InChI=1S/C7H2F3NS/c8-4-1-2-5(9)7(6(4)10)11-3-12/h1-2H
• InChI Key: KQHIVGMNRITYBE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)N=C=S)F)F
• Molecular Formula: C7H2F3NS
• DSSTOX Substance ID: DTXSID30375354
• Molecular Weight: 189.16 g/mol
• CAS No.: 362690-54-8

Description

Synthesis Analysis

The synthesis of 2,3,6-Trifluorophenylisothiocyanate can be achieved through various methods, including classical pathways and green chemistry approaches. Researchers have explored ultrasound chemistry and mechanochemistry for the synthesis of 1,2,3- and 1,2,4-triazole systems, which are relevant to this compound.

Scientific Research Applications

Trifluoromethylation and Trifluoromethylthiolation

• Development of Electrophilic Reagents : A significant application is the development of shelf-stable, highly reactive electrophilic trifluoromethylthiolating reagents that facilitate the trifluoromethylthiolation of substrates, improving drug molecules' cell-membrane permeability and chemical/metabolic stability. Such reagents allow the rapid installation of the trifluoromethylthio group into small molecules under mild conditions, offering advantages for late-stage drug development (Shao et al., 2015).

• Synthesis of α-Trifluoromethylthio Carbonyl Compounds : Another application is the synthesis of α-trifluoromethylthio carbonyl compounds, which are increasingly important in pharmaceutical, agrochemical, and material chemistry. These compounds are used to modulate lipophilicity, bioavailability, and metabolic stability of newly designed molecules. Research focuses on using radical, nucleophilic, and electrophilic trifluoromethylthiolating reagents to synthesize these compounds, highlighting the importance of catalytic methodologies and stereoselective methods (Rossi et al., 2018).

Catalysis and Reaction Mechanisms

• Catalytic Reactions : Research includes exploring tris(pentafluorophenyl)borane as a catalyst or stoichiometric reagent in various organic and organometallic chemistry reactions, such as hydrometallation reactions, alkylations, and catalyzed aldol-type reactions. Its unique properties allow it to catalyze tautomerizations and induce unusual reactions, showcasing its potential beyond olefin polymerization catalysis (Erker, 2005).

• Photoredox Catalysis : The fine design of photoredox systems for catalytic fluoromethylation of carbon-carbon multiple bonds is another cutting-edge application. These systems employ photoredox catalysis to facilitate radical reactions through visible-light-induced single-electron-transfer processes, enabling efficient and selective radical fluoromethylation under mild conditions. Such advancements are crucial for synthesizing organofluorine compounds with diverse functional groups (Koike & Akita, 2016).

Material Science

• Metal-Organic Frameworks (MOFs) : In material science, the development of iron-based microporous metal-organic frameworks that exhibit strong hydrophobic character and chemical stability for the selective separation of hexane isomers represents a novel application. These frameworks demonstrate the utility of fluorinated compounds in creating materials with specific chemical properties for industrial applications (Lv et al., 2018).